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11-hydroxyyohimbine 11-hydroxyyohimbine
Brand Name: Vulcanchem
CAS No.: 140405-13-6
VCID: VC0138978
InChI: InChI=1S/C21H26N2O4/c1-27-21(26)19-15-9-17-20-14(13-4-3-12(24)8-16(13)22-20)6-7-23(17)10-11(15)2-5-18(19)25/h3-4,8,11,15,17-19,22,24-25H,2,5-7,9-10H2,1H3/t11-,15-,17-,18-,19+/m0/s1
SMILES: COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=C(N4)C=C(C=C5)O)O
Molecular Formula: C21H26N2O4
Molecular Weight: 370.4 g/mol

11-hydroxyyohimbine

CAS No.: 140405-13-6

Main Products

VCID: VC0138978

Molecular Formula: C21H26N2O4

Molecular Weight: 370.4 g/mol

11-hydroxyyohimbine - 140405-13-6

CAS No. 140405-13-6
Product Name 11-hydroxyyohimbine
Molecular Formula C21H26N2O4
Molecular Weight 370.4 g/mol
IUPAC Name methyl (1S,15R,18S,19R,20S)-6,18-dihydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
Standard InChI InChI=1S/C21H26N2O4/c1-27-21(26)19-15-9-17-20-14(13-4-3-12(24)8-16(13)22-20)6-7-23(17)10-11(15)2-5-18(19)25/h3-4,8,11,15,17-19,22,24-25H,2,5-7,9-10H2,1H3/t11-,15-,17-,18-,19+/m0/s1
Standard InChIKey MIUYYRGOYGWVDO-JHZUCGOESA-N
Isomeric SMILES COC(=O)[C@H]1[C@H](CC[C@@H]2[C@@H]1C[C@H]3C4=C(CCN3C2)C5=C(N4)C=C(C=C5)O)O
SMILES COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=C(N4)C=C(C=C5)O)O
Canonical SMILES COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=C(N4)C=C(C=C5)O)O
Synonyms 11-hydroxy-yohimbine
11-hydroxyyohimbine
PubChem Compound 183814
Last Modified Nov 11 2021
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